![molecular formula C15H14Cl2N2O3S B3567938 N~2~-(3,4-dichlorophenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3567938.png)
N~2~-(3,4-dichlorophenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~2~-(3,4-dichlorophenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide, also known as DCMG, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DCMG has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In
Scientific Research Applications
N~2~-(3,4-dichlorophenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide has been used in a variety of scientific research applications, including the study of pain and inflammation. This compound has been shown to have analgesic and anti-inflammatory effects, making it a potentially useful compound for the treatment of chronic pain conditions. Additionally, this compound has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.
Mechanism of Action
The mechanism of action of N~2~-(3,4-dichlorophenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in pain and inflammation. This compound has also been shown to bind to certain receptors in the body, including the sigma-1 receptor, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects, including analgesic and anti-inflammatory effects. This compound has been shown to reduce pain and inflammation in animal models, and it has been suggested that these effects may be due to its ability to inhibit the activity of COX-2 and bind to the sigma-1 receptor. Additionally, this compound has been shown to have anti-cancer effects, as it has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N~2~-(3,4-dichlorophenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide in lab experiments is its ability to selectively inhibit the activity of COX-2, without affecting the activity of COX-1, which is involved in the production of prostaglandins that protect the stomach lining. This makes this compound a potentially useful compound for the treatment of chronic pain conditions, as it may reduce pain and inflammation without causing gastrointestinal side effects. However, one of the limitations of using this compound in lab experiments is its potential toxicity, as it has been shown to be toxic to certain cell types at high concentrations.
Future Directions
There are many potential future directions for research on N~2~-(3,4-dichlorophenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide. One area of research could be the development of more selective COX-2 inhibitors based on the structure of this compound. Additionally, further research could be conducted on the potential anti-cancer effects of this compound, and its mechanism of action in cancer cells. Finally, research could be conducted on the potential use of this compound in combination with other compounds for the treatment of chronic pain conditions and cancer.
Properties
IUPAC Name |
2-[N-(benzenesulfonyl)-3,4-dichloroanilino]-N-methylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N2O3S/c1-18-15(20)10-19(11-7-8-13(16)14(17)9-11)23(21,22)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSFHKJBIPIUMJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CN(C1=CC(=C(C=C1)Cl)Cl)S(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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